Cas no 8003-03-0 (ASPIRIN, PHENACETIN, and CAFFEINE)

• Product name: ASPIRIN, PHENACETIN, and CAFFEINE
• CAS No: 8003-03-0
• MF: C₂₇H₃₁N₅O₈
• MW: 553.56374669075
• CID: 721566
• PubChem ID: 24666

ASPIRIN, PHENACETIN, and CAFFEINE Chemical and Physical Properties

Names and Identifiers

• ASPIRIN, PHENACETIN, and CAFFEINE
• APC.
• MIXTUREOFASPIRIN,PHENACETINANDCAFFEINE
• A.P.C
• Ascophen
• Thomapyrin
• Aspirin, phenacetin and caffeine
• Askophen
• Aspirin mixt. with phenacetin and caffeine
• NCI-C02697
• Oscophen
• CCRIS 50
• 8003-03-0
• APC (pharmaceutical)
• Citramon
• Bex powder
• Aspirin, phenacetin, and caffeine
• Benzoic acid, 2-(acetyloxy)-, mixt. with 3,7-dihydro-1,3,7-trimethyl-1H-purine-2,6-dione and N-(4-ethoxyphenyl)acetamide
• ASPIRIN, PHENACETIN, and CAFFEINE

• Inchi： InChI=1S/C10H13NO2.C9H8O4.C8H10N4O2/c1-3-13-10-6-4-9(5-7-10)11-8(2)12;1-6(10)13-8-5-3-2-4-7(8)9(11)12;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4-7H,3H2,1-2H3,(H,11,12);2-5H,1H3,(H,11,12);4H,1-3H3
• InChI Key： PITMOJXAHYPVLG-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)NC(=O)C.CC(=O)OC1=CC=CC=C1C(=O)O.CN1C=NC2=C1C(=O)N(C(=O)N2C)C

Computed Properties

• Exact Mass: 553.21700
• Monoisotopic Mass: 553.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160A^2

Experimental Properties

• Color/Form: White powder
• Boiling Point: 416.8°C at 760 mmHg
• Flash Point: 205.9°C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 163.75000
• LogP: 2.39750

ASPIRIN, PHENACETIN, and CAFFEINE Security Information

• Storage Condition：Ventilation and low temperature drying